Cas no 856905-23-2 (4-(1,3-oxazol-4-yl)benzoic acid)

4-(1,3-oxazol-4-yl)benzoic acid structure
856905-23-2 structure
Product Name:4-(1,3-oxazol-4-yl)benzoic acid
CAS No:856905-23-2
MF:C10H7NO3
MW:189.167482614517
CID:1033892
PubChem ID:69180144
Update Time:2025-04-20

4-(1,3-oxazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Oxazol-4-yl)benzoic acid
    • 4-(1,3-Oxazol-4-yl)benzoic acid
    • YPFJJGYOOOKVFR-UHFFFAOYSA-N
    • DTXSID80739962
    • 4-oxazol-4-yl-benzoic acid
    • CS-0268130
    • SCHEMBL4765377
    • J-513802
    • 856905-23-2
    • EN300-692929
    • 4-(Oxazol-4-yl)benzoicacid
    • DB-294858
    • 4-(1,3-oxazol-4-yl)benzoic acid
    • Inchi: 1S/C10H7NO3/c12-10(13)8-3-1-7(2-4-8)9-5-14-6-11-9/h1-6H,(H,12,13)
    • InChI Key: YPFJJGYOOOKVFR-UHFFFAOYSA-N
    • SMILES: O1C=NC(=C1)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 189.042593085g/mol
  • Monoisotopic Mass: 189.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 63.3Ų

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4-(1,3-oxazol-4-yl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:856905-23-2)4-(1,3-oxazol-4-yl)benzoic acid
Order Number:A1091873
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:05
Price ($):1327.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:856905-23-2)4-(1,3-oxazol-4-yl)benzoic acid
A1091873
Purity:99%
Quantity:250mg
Price ($):1327.0
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